2-((4-Ethoxyphenyl)amino)-2-oxoethyl 3-acetylindolizine-1-carboxylate

• IUPAC Name: [2-(4-ethoxyanilino)-2-oxoethyl] 3-acetylindolizine-1-carboxylate
• InChI: InChI=1S/C21H20N2O5/c1-3-27-16-9-7-15(8-10-16)22-20(25)13-28-21(26)17-12-19(14(2)24)23-11-5-4-6-18(17)23/h4-12H,3,13H2,1-2H3,(H,22,25)
• InChI Key: WBXUARQBQSEMEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)COC(=O)C2=C3C=CC=CN3C(=C2)C(=O)C
• Molecular Formula: C21H20N2O5
• Molecular Weight: 380.4 g/mol

Description

2-((4-Ethoxyphenyl)amino)-2-oxoethyl 3-acetylindolizine-1-carboxylate, also known as EOAIC, is a synthetic compound that has been the subject of extensive scientific research. It belongs to the class of indolizine derivatives, which have shown promising results in various biological applications.

Scientific Research Applications

Synthesis and Chemical Reactivity

A foundational aspect of research on "2-((4-Ethoxyphenyl)amino)-2-oxoethyl 3-acetylindolizine-1-carboxylate" involves its synthesis and chemical reactivity. For instance, studies have detailed the acetylation and formylation processes of related compounds, leading to the synthesis of nitrogen heterocyclic compounds through reactions with a diversity of bifunctional nucleophiles. This process highlights the compound's versatility as a building block for constructing a wide range of heterocyclic compounds, including pyrazoles, pyrimidines, and diazepines, demonstrating its significance in synthetic chemistry O. Farouk, M. Ibrahim, N. M. El-Gohary, 2021.

Biological Activities

Research into the biological activities of derivatives closely related to "2-((4-Ethoxyphenyl)amino)-2-oxoethyl 3-acetylindolizine-1-carboxylate" has been extensive. For example, compounds synthesized from similar processes have been tested for their antimicrobial activities, with some showing promising antibacterial and antifungal properties. This suggests potential therapeutic applications of these compounds in treating microbial infections R. Faty, H. Hussein, Ayman M. S. Youssef, 2010. Another study focused on the cytotoxic activity of new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives against Ehrlich Ascites Carcinoma (EAC) cells, suggesting potential anticancer properties Ashraf S. Hassan, T. Hafez, Souad A. Osman, 2014.

Anticancer and Antioxidant Properties

Further investigations have explored the anticancer and antioxidant properties of closely related derivatives. One study describes the synthesis of novel indolizine derivatives with demonstrated good antioxidant potency and significant antibacterial activity, highlighting the potential of these compounds in developing new therapeutic agents with dual functionalities Vijayakumar Uppar, Atiyaparveen I. Basarikatti, B. Padmashali, et al., 2020.